Cas no 1620950-81-3 (Methyl 4-methanesulfonamido-3-nitrobenzoate)

• Product Name: Methyl 4-methanesulfonamido-3-nitrobenzoate
• CAS No: 1620950-81-3
• MF: C₉H₁₀N₂O₆S
• MW: 274.250501155853
• CID: 4609434
• Update Time: 2025-06-10

Methyl 4-methanesulfonamido-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methanesulfonamido-3-nitrobenzoate
• methyl 4-(methanesulfonamido)-3-nitrobenzoate
• 3-Nitro-4-(mesylamino)benzoic acid methyl ester

• Inchi： 1S/C9H10N2O6S/c1-17-9(12)6-3-4-7(10-18(2,15)16)8(5-6)11(13)14/h3-5,10H,1-2H3
• InChI Key： WLRISNYNASMATE-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 423
• XLogP3: 1.1
• Topological Polar Surface Area: 127

Additional information on Methyl 4-methanesulfonamido-3-nitrobenzoate

Methyl 4-Methanesulfonamido-3-nitrobenzoate (CAS No: 1620950-81-3)

Methyl 4-methanesulfonamido-3-nitrobenzoate, with the CAS number 1620950-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both a nitro group and a methanesulfonamido substituent. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The synthesis of Methyl 4-methanesulfonamido-3-nitrobenzoate involves a series of carefully orchestrated chemical reactions, typically starting from commercially available aromatic precursors. The introduction of the nitro group at the 3-position and the methanesulfonamido moiety at the 4-position requires precise control over reaction conditions, including temperature, solvent choice, and catalyst selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity levels.

Recent research has highlighted the potential of Methyl 4-methanesulfonamido-3-nitrobenzoate as a key intermediate in the development of novel therapeutic agents. Its structural framework is conducive to further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties. For instance, modifications at the nitro group can lead to varying degrees of electron-withdrawing effects, influencing the compound's bioavailability and metabolic stability. Similarly, alterations to the methanesulfonamido group can modulate its interactions with biological targets.

In the realm of medicinal chemistry, Methyl 4-methanesulfonamido-3-nitrobenzoate has been investigated for its potential role in treating neurological disorders. Studies suggest that derivatives of this compound may exhibit neuroprotective effects by inhibiting specific enzymes or receptors involved in neurodegenerative processes. The nitroaromatic core is known to interact with biological systems in complex ways, making it a promising scaffold for drug discovery. Additionally, the methanesulfonamido group can serve as a pharmacophore, contributing to the compound's binding affinity and selectivity.

The pharmacokinetic profile of Methyl 4-methanesulfonamido-3-nitrobenzoate and its derivatives is another area of active investigation. Researchers are exploring how structural modifications can influence absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for optimizing drug candidates for clinical use. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict how different derivatives will interact with biological targets and to identify potential lead compounds.

Furthermore, the environmental impact and sustainability aspects of synthesizing Methyl 4-methanesulfonamido-3-nitrobenzoate are being considered increasingly important. Green chemistry principles are being applied to develop more efficient and eco-friendly synthetic routes. This includes using renewable feedstocks, reducing waste generation, and minimizing hazardous byproducts. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The role of Methyl 4-methanesulfonamido-3-nitrobenzoate in combinatorial chemistry and library screening is also noteworthy. Its versatility as a building block allows for the rapid generation of diverse compound libraries for high-throughput screening (HTS). This approach accelerates the discovery process by enabling researchers to test numerous derivatives simultaneously against various biological targets. The ability to quickly synthesize and screen large numbers of compounds has significantly reduced the time required to identify promising drug candidates.

In conclusion, Methyl 4-methanesulfonamido-3-nitrobenzoate (CAS No: 1620950-81-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents with potential applications in treating neurological disorders. Ongoing research continues to uncover new synthetic methodologies and pharmacological properties, further solidifying its importance in drug discovery efforts worldwide.